Cas no 2352635-16-4 (Tert-butyl 4-amino-3-(hydroxymethyl)butanoate)

• Product Name: Tert-butyl 4-amino-3-(hydroxymethyl)butanoate
• CAS No: 2352635-16-4
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 5654900
• PubChem ID: 160908318
• Update Time: 2025-10-28

Tert-butyl 4-amino-3-(hydroxymethyl)butanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-3-(hydroxymethyl)butanoate
• 2352635-16-4
• EN300-27726658
• Butanoic acid, 4-amino-3-(hydroxymethyl)-, 1,1-dimethylethyl ester
• Tert-butyl 4-amino-3-(hydroxymethyl)butanoate

• Inchi： 1S/C9H19NO3/c1-9(2,3)13-8(12)4-7(5-10)6-11/h7,11H,4-6,10H2,1-3H3
• InChI Key： SQLAGFGSTFCLSN-UHFFFAOYSA-N
• SMILES： O(C(CC(CO)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.038±0.06 g/cm3(Predicted)
• Boiling Point: 292.6±30.0 °C(Predicted)
• pka: 14.59±0.10(Predicted)

Additional information on Tert-butyl 4-amino-3-(hydroxymethyl)butanoate

Comprehensive Overview of Tert-butyl 4-amino-3-(hydroxymethyl)butanoate (CAS No. 2352635-16-4)

Tert-butyl 4-amino-3-(hydroxymethyl)butanoate (CAS No. 2352635-16-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, characterized by its tert-butyl group and hydroxymethyl functionality, serves as a versatile intermediate in the synthesis of complex molecules. Its unique structural features make it invaluable for applications in drug discovery, peptide synthesis, and material science. Researchers are particularly interested in its potential to enhance the bioavailability and stability of active pharmaceutical ingredients (APIs).

The compound's CAS number 2352635-16-4 is a critical identifier for regulatory and scientific documentation, ensuring precise communication across global research communities. As the demand for custom synthesis and high-purity intermediates grows, Tert-butyl 4-amino-3-(hydroxymethyl)butanoate has emerged as a sought-after building block. Its compatibility with green chemistry principles, such as reduced solvent usage and energy-efficient processes, aligns with the industry's shift toward sustainable practices. This has led to increased searches for "eco-friendly synthetic routes" and "scalable production methods" related to this compound.

In recent years, the rise of AI-driven drug discovery and computational chemistry has further highlighted the importance of compounds like Tert-butyl 4-amino-3-(hydroxymethyl)butanoate. Researchers frequently query "role of esters in medicinal chemistry" or "optimizing carboxylate protection strategies," reflecting the compound's relevance in modern workflows. Its hydroxymethyl group also opens doors to polymer chemistry, where it can be used to modify biomaterials for drug delivery systems. This dual applicability in pharmaceuticals and materials science makes it a hot topic in interdisciplinary studies.

From a technical perspective, the compound's stability under various pH conditions and its solubility profile are frequently discussed in forums and publications. Searches for "storage conditions for amino esters" or "handling hygroscopic compounds" indicate practical concerns among laboratory professionals. Proper handling and storage are essential to maintain the integrity of Tert-butyl 4-amino-3-(hydroxymethyl)butanoate, especially given its sensitivity to moisture. Manufacturers often provide detailed technical data sheets to address these queries, emphasizing the need for anhydrous environments during storage.

The compound's role in peptide coupling reactions is another area of interest. With the growing popularity of therapeutic peptides and bioconjugation techniques, Tert-butyl 4-amino-3-(hydroxymethyl)butanoate is often explored as a linker or spacer molecule. Its amino and ester functionalities allow for selective modifications, enabling researchers to tailor molecular properties for specific applications. This has led to a surge in searches for "peptide modification strategies" and "carboxylate activation methods."

In summary, Tert-butyl 4-amino-3-(hydroxymethyl)butanoate (CAS No. 2352635-16-4) is a multifaceted compound with broad utility in cutting-edge research. Its alignment with trends like sustainable chemistry, AI-assisted drug design, and advanced material engineering ensures its continued relevance. As scientific inquiries evolve, this compound will likely remain a focal point for innovation, driven by its structural versatility and practical applicability.